Cas no 27116-80-9 (5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 27116-80-9
• MF: C₅H₄F₃N₃O₂
• MW: 195.099370956421
• MDL: MFCD00156055
• CID: 1079147
• PubChem ID: 2775460
• Update Time: 2025-10-30

5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-nitro-3-trifluoromethyl-1H-pyrazole
• 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
• 3-Methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 3-methyl-4-nitro-5-(trifluoromethyl)-
• 5-Methyl-4-nitro-3-(trifluoromethyl)pyrazole
• AK158998
• 3-Methyl-4-nitro-5-(trifluoromethyl)pyrazole
• 3-TRIFLUOROMETHYL-5-METHYL-4-(NITRO)PYRAZOLE
• PC2128
• SBB022138
• FCH917846
• BBL104315
• STK313037
• 891

• MDL： MFCD00156055
• Inchi： 1S/C5H4F3N3O2/c1-2-3(11(12)13)4(10-9-2)5(6,7)8/h1H3,(H,9,10)
• InChI Key： MZVQCTATYLWIQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)NN=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 195.02562
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 1.591±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 71.82

5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 27116-80-9)

5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 27116-80-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative features a unique trifluoromethyl group, enhancing its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and crop protection, driven by its structural versatility and bioactivity. The compound’s CAS number 27116-80-9 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across industries.

The molecular structure of 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole combines a pyrazole core with electron-withdrawing groups, making it a valuable intermediate in organic synthesis. Its nitro and trifluoromethyl functionalities contribute to its stability and reactivity, enabling diverse chemical transformations. Recent studies highlight its potential in developing antimicrobial agents and herbicides, aligning with global trends toward sustainable agriculture and novel therapeutics. Users searching for "pyrazole derivatives uses" or "trifluoromethyl compounds in medicine" will find this compound particularly relevant.

In the context of green chemistry, 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole exemplifies innovations in eco-friendly synthesis. Its applications extend to catalysis and material science, where its unique properties facilitate the design of advanced functional materials. The compound’s CAS 27116-80-9 is frequently referenced in patents and academic papers, underscoring its industrial importance. Queries like "nitro pyrazole applications" or "CAS 27116-80-9 supplier" reflect growing commercial interest, particularly in regions with robust chemical manufacturing sectors.

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The future of 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole lies in its adaptability to emerging technologies. With advancements in computational chemistry and high-throughput screening, this compound is poised to play a pivotal role in precision medicine and smart agrochemicals. Its CAS No. 27116-80-9 continues to appear in cutting-edge research, addressing challenges like drug resistance and environmental sustainability. For those exploring "pyrazole-based drug candidates" or "nitroheterocycles in agriculture," this compound offers a compelling case study.

In summary, 5-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 27116-80-9) represents a convergence of chemical innovation and practical utility. Its multifaceted applications and robust scientific foundation make it a cornerstone in modern chemistry. As demand grows for specialty chemicals and bioactive intermediates, this compound will remain a focal point for research and development across disciplines.